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Compound of Interest

Compound Name: Barium cyanide

Cat. No.: B1221445 Get Quote

Disclaimer: A comprehensive search for detailed experimental studies, including

thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), and evolved gas

analysis (EGA) specifically for the thermal decomposition of barium cyanide (Ba(CN)₂), did

not yield in-depth technical papers with quantitative data or established decomposition

pathways in an inert atmosphere. The following guide is constructed based on general

chemical principles and publicly available safety and material data. The experimental protocols

described are generalized methodologies for this type of analysis and are not from specific

studies on barium cyanide.

Introduction
Barium cyanide is a white crystalline inorganic compound with the formula Ba(CN)₂.[1] It is

recognized for its high toxicity and is primarily used in electroplating and other metallurgical

processes.[1] Understanding its thermal stability and decomposition pathway is crucial for safe

handling, storage, and for predicting its behavior in high-temperature environments, including

fire scenarios. This guide summarizes the known thermal behavior of barium cyanide and

outlines the standard experimental methodologies used to study the thermal decomposition of

such materials.

Physicochemical Properties
A summary of the relevant physicochemical properties of barium cyanide is presented in Table

1.
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Property Value Reference

Chemical Formula Ba(CN)₂ [1]

Molar Mass 189.36 g/mol

Appearance White crystalline powder [1]

Melting Point 600 °C (1112 °F; 873 K) [1]

Solubility in Water 80 g/100 mL at 14 °C [1]

Known Thermal Decomposition Behavior
Detailed studies outlining the complete thermal decomposition pathway of barium cyanide in

an inert atmosphere are not readily available in the reviewed literature. However, some

decomposition characteristics have been reported under specific conditions:

Decomposition in the Presence of Steam: When heated to 300°C in the presence of steam,

barium cyanide decomposes to yield barium formate and ammonia.[1]

Decomposition in Air/Fire: In the presence of air or in a fire, barium cyanide is expected to

decompose, producing toxic fumes. These fumes include cyanides and oxides of nitrogen.[2]

Barium oxides are also cited as a combustion product.

It is important to note that barium cyanide can react with water and carbon dioxide in the air,

which can lead to the slow production of highly toxic hydrogen cyanide gas even at ambient

temperatures.[1]

Postulated Thermal Decomposition Pathway
Without specific experimental data, a definitive decomposition pathway cannot be established.

However, based on the chemistry of similar inorganic cyanides, a hypothetical pathway in an

inert atmosphere can be proposed. This pathway would need to be verified experimentally.

The logical flow of a potential decomposition is visualized in the following diagram.
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Caption: Postulated thermal decomposition pathway of barium cyanide.

Recommended Experimental Protocols for
Elucidation of the Decomposition Pathway
To fully characterize the thermal decomposition pathway of barium cyanide, a series of

analytical techniques should be employed. The following are standard experimental protocols

for such an investigation.

5.1 Thermogravimetric Analysis Coupled with Evolved Gas Analysis (TGA-EGA)

Objective: To determine the temperature ranges of decomposition events, the corresponding

mass losses, and to identify the gaseous products evolved.

Methodology:

A small, precisely weighed sample of barium cyanide (typically 5-10 mg) is placed in an

inert crucible (e.g., alumina).

The crucible is placed in a thermogravimetric analyzer.
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The sample is heated from ambient temperature to a final temperature (e.g., 1000 °C) at a

constant heating rate (e.g., 10 °C/min).

The heating is performed under a continuous flow of an inert gas, such as nitrogen or

argon, to prevent oxidation.

The mass of the sample is recorded as a function of temperature.

The gas evolved from the sample chamber is simultaneously analyzed by a mass

spectrometer (MS) or a Fourier-transform infrared spectrometer (FTIR) to identify the

decomposition products in real-time.

5.2 Differential Scanning Calorimetry (DSC)

Objective: To identify the temperatures of phase transitions (like melting) and to determine

whether decomposition events are endothermic or exothermic.

Methodology:

A small sample of barium cyanide (typically 2-5 mg) is hermetically sealed in an inert

sample pan (e.g., aluminum or gold-plated copper).

An empty, sealed pan is used as a reference.

Both pans are placed in the DSC furnace.

The sample and reference are heated at a constant rate (e.g., 10 °C/min) under an inert

atmosphere.

The difference in heat flow required to maintain the sample and reference at the same

temperature is measured and plotted against temperature.

5.3 X-ray Diffraction (XRD) Analysis of Residues

Objective: To identify the crystalline phases of the solid residue remaining after

decomposition at various temperatures.

Methodology:
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Samples of barium cyanide are heated to specific temperatures corresponding to the end

of decomposition stages identified by TGA.

The heating is performed in a tube furnace under an inert atmosphere.

After cooling to room temperature under the inert atmosphere, the solid residues are

analyzed using an X-ray diffractometer.

The resulting diffraction patterns are compared with databases (e.g., ICDD) to identify the

crystalline compounds present.

Conclusion
While the complete thermal decomposition pathway of barium cyanide in an inert atmosphere

is not well-documented in publicly available literature, established analytical techniques can be

employed to elucidate this process. Based on general chemical knowledge, it is known to

decompose under heat, especially in the presence of moisture or air, producing highly toxic

gases. A comprehensive study utilizing TGA-EGA, DSC, and XRD would be necessary to

provide a definitive understanding of its thermal degradation mechanism, intermediate

products, and final residues. Such data would be invaluable for ensuring the safe handling and

management of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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